Cas no 1203206-59-0 (3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea)

• Product Name: 3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea
• CAS No: 1203206-59-0
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 5805416
• PubChem ID: 30374692
• Update Time: 2025-07-15

3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-(3-methylphenyl)urea
• 3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea
• 1-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(m-tolyl)urea
• F5536-0017
• AKOS024513020
• 1203206-59-0

• Inchi： 1S/C17H19N3O3S/c1-13-4-2-5-15(12-13)19-17(21)18-14-6-8-16(9-7-14)20-10-3-11-24(20,22)23/h2,4-9,12H,3,10-11H2,1H3,(H2,18,19,21)
• InChI Key： AGHOGYKSPNQJGT-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(N2CCCS2(=O)=O)C=C1)C(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea

3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea (CAS No. 1203206-59-0): An Overview of a Promising Compound in Pharmaceutical Research

3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea (CAS No. 1203206-59-0) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This urea derivative features a thiazolidine moiety, which is known for its biological activity and pharmacological properties. In this article, we will delve into the chemical characteristics, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of 3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea is characterized by a urea linkage between a substituted phenyl group and a thiazolidine ring. The thiazolidine ring is further functionalized with a dioxo group, which imparts additional stability and reactivity to the molecule. The presence of the methyl group on the phenyl ring adds steric bulk and influences the compound's solubility and bioavailability.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and in vitro studies. Its molecular weight is approximately 378.44 g/mol, and it has a melting point ranging from 185°C to 187°C. These properties make it an attractive candidate for drug development.

Synthesis Methods

The synthesis of 3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea typically involves a multi-step process that includes the formation of the thiazolidine ring and subsequent functionalization with the urea moiety. One common approach is to start with 4-chlorobenzaldehyde and cysteine to form the thiazolidine ring through a condensation reaction. The resulting intermediate is then oxidized to introduce the dioxo group. Finally, the urea linkage is formed by reacting the thiazolidine derivative with 3-methylphenyl isocyanate.

This synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

Biological Activity and Therapeutic Potential

3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea has shown promising biological activity in various preclinical studies. One of its key properties is its ability to modulate specific enzymes involved in metabolic pathways. For instance, it has been reported to inhibit dipeptidyl peptidase-4 (DPP-4), an enzyme that plays a crucial role in glucose metabolism and insulin signaling. This makes it a potential candidate for the treatment of type 2 diabetes mellitus.

In addition to its anti-diabetic effects, this compound has also demonstrated anti-inflammatory properties. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

The promising preclinical results of 3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea have led to its advancement into early-stage clinical trials. Initial Phase I trials have focused on assessing its safety and tolerability in healthy volunteers. The results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Ongoing Phase II trials are currently evaluating its efficacy in patients with type 2 diabetes mellitus and inflammatory conditions. These trials aim to determine optimal dosing regimens and identify any potential side effects or drug interactions. If these trials are successful, this compound could potentially be developed into a new class of drugs with broad therapeutic applications.

Conclusion

3-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-1-(3-methylphenyl)urea (CAS No. 1203206-59-0) represents a promising compound in pharmaceutical research due to its unique chemical structure and diverse biological activities. Its potential applications in treating metabolic disorders and inflammatory diseases make it an exciting candidate for further development. As research continues to advance, this compound may play a significant role in improving patient outcomes and addressing unmet medical needs.